Cas no 1805391-92-7 (Methyl 6-chloro-2-(difluoromethyl)-4-hydroxypyridine-3-acetate)

• Product Name: Methyl 6-chloro-2-(difluoromethyl)-4-hydroxypyridine-3-acetate
• CAS No: 1805391-92-7
• MF: C₉H₈ClF₂NO₃
• MW: 251.614528656006
• CID: 4870216
• Update Time: 2025-07-19

Methyl 6-chloro-2-(difluoromethyl)-4-hydroxypyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-chloro-2-(difluoromethyl)-4-hydroxypyridine-3-acetate

• Inchi： 1S/C9H8ClF2NO3/c1-16-7(15)2-4-5(14)3-6(10)13-8(4)9(11)12/h3,9H,2H2,1H3,(H,13,14)
• InChI Key： GNJRIAAPRBFEOL-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(CC(=O)OC)=C(C(F)F)N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 390
• XLogP3: 1.4
• Topological Polar Surface Area: 55.4

Additional information on Methyl 6-chloro-2-(difluoromethyl)-4-hydroxypyridine-3-acetate

Methyl 6-chloro-2-(difluoromethyl)-4-hydroxypyridine-3-acetate (CAS No. 1805391-92-7): A Comprehensive Overview

Methyl 6-chloro-2-(difluoromethyl)-4-hydroxypyridine-3-acetate, identified by its CAS number 1805391-92-7, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and therapeutic potential. The structural features of this molecule, particularly the presence of a chloro group, a difluoromethyl group, and a hydroxyl group, contribute to its unique chemical properties and biological interactions.

The synthesis and characterization of Methyl 6-chloro-2-(difluoromethyl)-4-hydroxypyridine-3-acetate have been extensively studied due to its potential applications in medicinal chemistry. The compound’s molecular structure allows for interactions with various biological targets, making it a valuable scaffold for the development of new drugs. Recent advancements in computational chemistry and molecular modeling have enhanced our understanding of how this compound interacts with biological systems, providing insights into its mechanism of action.

In recent years, there has been growing interest in the development of novel pyridine derivatives as therapeutic agents. The presence of multiple functional groups in Methyl 6-chloro-2-(difluoromethyl)-4-hydroxypyridine-3-acetate makes it a versatile molecule that can be modified to target specific biological pathways. For instance, the chloro and difluoromethyl groups are known to enhance metabolic stability and binding affinity, while the hydroxyl group can participate in hydrogen bonding interactions, crucial for drug-receptor binding.

One of the most compelling aspects of this compound is its potential in the treatment of various diseases. Studies have shown that pyridine derivatives can exhibit anti-inflammatory, antiviral, and anticancer properties. The specific arrangement of functional groups in Methyl 6-chloro-2-(difluoromethyl)-4-hydroxypyridine-3-acetate suggests that it may interact with enzymes and receptors involved in these pathways. For example, preliminary computational studies indicate that this compound could inhibit certain kinases, which are key targets in cancer therapy.

The synthesis of Methyl 6-chloro-2-(difluoromethyl)-4-hydroxypyridine-3-acetate involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the desired molecular framework efficiently. These methods not only improve the efficiency of synthesis but also allow for the introduction of additional functional groups or modifications, enhancing the compound’s pharmacological properties.

In addition to its synthetic significance, Methyl 6-chloro-2-(difluoromethyl)-4-hydroxypyridine-3-acetate has been explored in preclinical studies for its potential therapeutic effects. Animal models have been used to evaluate its efficacy and safety profile in various disease settings. These studies have provided valuable insights into how this compound behaves within a biological system and have identified potential applications in human medicine.

The future development of Methyl 6-chloro-2-(difluoromethyl)-4-hydroxypyridine-3-acetate as a drug candidate will likely involve further optimization of its chemical structure to improve pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. Additionally, advanced biotechnological approaches, including high-throughput screening and structure-based drug design, may be employed to identify new analogs with enhanced therapeutic activity.

The role of computational tools in understanding the behavior of complex molecules like Methyl 6-chloro-2-(difluoromethyl)-4-hydroxypyridine-3-acetate cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided detailed insights into how this compound interacts with biological targets at the atomic level. These findings are crucial for rational drug design and for predicting the potential side effects associated with its use.

In conclusion, Methyl 6-chloro-2-(difluoromethyl)-4-hydroxypyridine-3-acetate (CAS No. 1805391-92-7) is a promising compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive scaffold for designing new drugs targeting various diseases. With ongoing advancements in synthetic chemistry and computational biology, this compound is poised to play a crucial role in the discovery and development of novel therapeutic agents.